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Compound of Interest

Compound Name: 5-Methyl-MDA

CAS No.: 749191-14-8

Cat. No.: B1251306

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Methyl-3,4-methylenedioxyamphetamine (5-Methyl-MDA) is a substituted amphetamine and

a structural analog of 3,4-methylenedioxyamphetamine (MDA) and 3,4-

methylenedioxymethamphetamine (MDMA). As a designer drug, its unique chemical structure

necessitates robust analytical methods for unequivocal identification in forensic, clinical, and

research settings. These application notes provide detailed protocols for the identification and

characterization of 5-Methyl-MDA using a suite of standard analytical techniques.
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Property Value Reference

Chemical Name
1-(7-Methyl-1,3-benzodioxol-5-

yl)propan-2-amine
[1]

Molecular Formula C₁₁H₁₅NO₂ [1]

Molecular Weight 193.24 g/mol [2]

Appearance
White solid (as hydrochloride

salt)
[3]

Melting Point
214-215 °C (as hydrochloride

salt)
[3]

Analytical Techniques and Protocols
This section outlines the detailed experimental protocols for the identification of 5-Methyl-MDA
using Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Tandem

Mass Spectrometry (LC-MS/MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and

Fourier-Transform Infrared (FTIR) Spectroscopy.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a cornerstone technique for the identification of volatile and semi-volatile compounds

like 5-Methyl-MDA. The method provides both chromatographic retention time and a mass

fragmentation pattern, which together offer a high degree of specificity.

a) Sample Preparation (for seized powder or pure substance):

Accurately weigh 1 mg of the sample.

Dissolve the sample in 1 mL of methanol.

Vortex the solution to ensure complete dissolution.

If necessary, dilute the sample to an appropriate concentration (e.g., 10 µg/mL) with

methanol.
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b) Instrumentation and Conditions:

Gas Chromatograph: Agilent 7890A GC system (or equivalent)

Mass Spectrometer: Agilent 5975C VL MSD (or equivalent)

Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent

Injector Temperature: 250 °C

Injection Mode: Splitless (or split 10:1 for concentrated samples)

Oven Temperature Program:

Initial temperature: 100 °C, hold for 1 minute

Ramp: 15 °C/min to 280 °C

Hold: 5 minutes at 280 °C

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Ionization Mode: Electron Ionization (EI) at 70 eV

Scan Range: 40-400 amu

The primary fragmentation of phenethylamines like 5-Methyl-MDA typically involves cleavage

of the C-C bond beta to the nitrogen atom, resulting in a characteristic iminium ion.

Table 1: Predicted GC-MS Fragmentation for 5-Methyl-MDA
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Mass-to-Charge Ratio
(m/z)

Proposed Fragment Relative Abundance

193 [M]⁺ (Molecular Ion) Low

150 [M - C₂H₅N]⁺ Moderate

135 [M - C₃H₈N]⁺ (Benzylic cation) Moderate

44 [C₂H₆N]⁺ (Iminium ion) High (Base Peak)

Note: The fragmentation pattern is predicted based on the fragmentation of similar structures

like MDA and MDMA. The base peak is expected at m/z 44, corresponding to the iminium

cation [CH(CH₃)NH₂]⁺.

Experimental Workflow for GC-MS Analysis of 5-Methyl-MDA

Sample Preparation
(Dissolution in Methanol) GC Injection Chromatographic Separation

(HP-5MS column) Electron Ionization (70 eV) Mass Analysis
(Quadrupole) Detection & Data Acquisition

Click to download full resolution via product page

Caption: Workflow for the GC-MS analysis of 5-Methyl-MDA.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)
LC-MS/MS offers high sensitivity and selectivity, making it ideal for the analysis of 5-Methyl-
MDA in complex matrices such as biological fluids. This protocol focuses on a method suitable

for quantitative analysis.

a) Sample Preparation (for biological matrices, e.g., plasma or urine):

To 100 µL of sample, add an internal standard (e.g., 5-Methyl-MDA-d5).

Perform protein precipitation by adding 300 µL of cold acetonitrile.
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Vortex for 1 minute and centrifuge at 10,000 x g for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the residue in 100 µL of mobile phase A.

b) Instrumentation and Conditions:

Liquid Chromatograph: Shimadzu Nexera X2 UHPLC system (or equivalent)

Mass Spectrometer: SCIEX QTRAP 6500+ (or equivalent)

Column: C18 column (e.g., Phenomenex Kinetex C18, 2.6 µm, 100 Å, 100 x 2.1 mm)

Mobile Phase A: 0.1% formic acid in water

Mobile Phase B: 0.1% formic acid in acetonitrile

Gradient:

0-1 min: 5% B

1-5 min: 5% to 95% B

5-7 min: 95% B

7.1-9 min: 5% B (re-equilibration)

Flow Rate: 0.4 mL/min

Column Temperature: 40 °C

Ion Source: Electrospray Ionization (ESI), positive mode

IonSpray Voltage: 5500 V

Temperature: 500 °C
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Curtain Gas: 35 psi

Collision Gas: Nitrogen

For quantitative analysis, Multiple Reaction Monitoring (MRM) is employed. The precursor ion

is the protonated molecule [M+H]⁺, and product ions are generated through collision-induced

dissociation.

Table 2: Predicted LC-MS/MS MRM Transitions for 5-Methyl-MDA

Analyte
Precursor Ion
(m/z)

Product Ion
(m/z) -
Quantifier

Product Ion
(m/z) -
Qualifier

Collision
Energy (eV)

5-Methyl-MDA 194.1 163.1 135.1 25

5-Methyl-MDA-

d5 (IS)
199.1 168.1 140.1 25

Note: The quantifier and qualifier ions are predicted based on the fragmentation of similar

amphetamine structures. The collision energy would need to be optimized for the specific

instrument used.
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Analyte Infusion

MS/MS Optimization

LC Method Development

Direct Infusion of 5-Methyl-MDA

Optimize ESI Parameters
(Voltage, Temperature)

Select Precursor Ion
([M+H]⁺ = 194.1)

Fragment Precursor Ion

Select Product Ions
(Quantifier & Qualifier)

Optimize Collision Energy (CE)

Develop Gradient Elution Profile

Select C18 Column

Optimize Mobile Phase
(A: H₂O + 0.1% FA, B: ACN + 0.1% FA)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1251306/docs#application-notes-and-protocols-for-
the-identification-of-5-methyl-mda]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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